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Compound of Interest

Compound Name: (Rac)-Golgicide A

Cat. No.: B105603

Introduction

(Rac)-Golgicide A (GCA) is a potent, specific, and reversible inhibitor of the cis-Golgi ADP-
ribosylation factor guanine nucleotide exchange factor (ArfGEF), GBF1.[1][2][3][4] By inhibiting
GBF1, Golgicide A disrupts the structure and function of the Golgi apparatus, making it a
valuable tool for studying Golgi dynamics, protein trafficking, and the replication of certain
viruses like coxsackievirus B3 and other enteroviruses.[1] These application notes provide a
detailed protocol for the preparation of a (Rac)-Golgicide A stock solution for use in various
research applications.

Quantitative Data Summary

A summary of the key quantitative data for (Rac)-Golgicide A is presented in Table 1. This
information is essential for accurate preparation of stock solutions and subsequent dilutions for
experimental use.
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Parameter Value Reference
Molecular Weight 284.3 g/mol

Molecular Formula Ci17H14F2N:2

CAS Number 1139889-93-2

Purity >98%

Solubility in DMSO > 10 mg/mL to 57 mg/mL

Recommended Stock )
_ 10 mM in DMSO
Concentration

Storage of Powder -20°C for up to 3 years

-20°C for up to 1 year; -80°C

Storage of Stock Solution
for up to 2 years

ICso (Shiga toxin protection) 3.3uM

Experimental Protocols

Materials
» (Rac)-Golgicide A powder

e Anhydrous or fresh Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

» Vortex mixer

e Sonicator (optional)

o Calibrated pipettes and sterile tips

Protocol for Preparation of a 10 mM (Rac)-Golgicide A
Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of (Rac)-Golgicide A in
DMSO.

o Calculate the required mass of (Rac)-Golgicide A:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
= Mass (mg) = 10 mmol/L x 0.001 L x 284.3 g/mol x 1000 mg/g = 2.843 mg

o Therefore, 2.843 mg of (Rac)-Golgicide A is needed to prepare 1 mL of a 10 mM stock
solution.

e Weighing the Compound:

o Carefully weigh out 2.843 mg of (Rac)-Golgicide A powder and place it into a sterile
microcentrifuge tube.

e Dissolving the Compound:

o Add 1 mL of fresh, anhydrous DMSO to the microcentrifuge tube containing the (Rac)-
Golgicide A powder.

o Vortex the tube thoroughly for 1-2 minutes to dissolve the compound.

o If the compound does not fully dissolve, gentle warming of the tube to 37°C for 10 minutes
and/or sonication in an ultrasonic bath for a few minutes can aid in dissolution.

o Storage of the Stock Solution:

o Once fully dissolved, the 10 mM stock solution should be aliquoted into smaller volumes to
avoid repeated freeze-thaw cycles.

o For short-term storage (up to 1 month), aliquots can be stored at -20°C.

o For long-term storage, it is recommended to store the aliquots at -80°C, where they can be
stable for up to 2 years.
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Preparation of Working Solutions

For cell-based assays, the stock solution is typically diluted to a final working concentration in
cell culture medium. For example, to prepare a 10 uM working solution from a 10 mM stock, a
1:1000 dilution is required. It is recommended to prepare working solutions fresh for each

experiment.

Diagrams

The following diagrams illustrate the experimental workflow for preparing the stock solution and

the signaling pathway affected by (Rac)-Golgicide A.
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Stock Solution Preparation
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2. Add 1 mL of DMSO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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